(1-(4-Methoxybenzyl)piperidin-4-yl)methanamine

• IUPAC Name: [1-[(4-methoxyphenyl)methyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C14H22N2O/c1-17-14-4-2-13(3-5-14)11-16-8-6-12(10-15)7-9-16/h2-5,12H,6-11,15H2,1H3
• InChI Key: ZHJBOQLHOJOBAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)CN
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• CAS No.: 117702-38-2

Description

“(1-(4-Methoxybenzyl)piperidin-4-yl)methanamine” is a chemical compound with the molecular formula C14H22N2O. It has an average mass of 234.337 Da and a monoisotopic mass of 234.173218 Da.

Synthesis Analysis

The synthesis of similar compounds involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst followed by de-protection of the benzyl group and finally by making its salt.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H22N2O/c1-17-14-6-4-13(5-7-14)11-16-9-8-15-10-12-2-3-12/h4-7,12,15H,2-3,8-11H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is a liquid with a boiling point of 99-103C/0.3mb. The molecular weight is 234.337 Da.

Scientific Research Applications

Asymmetric Synthesis and Chemical Properties

• A study described the asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines using (-)-2-cyano-6-phenyloxazolopiperidine. This process involved the reduction and hydrogenolysis of certain compounds leading to diamines and substituted diamino alcohols. This methodology has implications for the synthesis of (1-(4-Methoxybenzyl)piperidin-4-yl)methanamine related compounds (Froelich et al., 1996).

Biological Evaluation and Docking Analysis

• A study synthesized novel substituted piperidines and (2-methoxyphenyl)piperazines, starting from key intermediates. Biological evaluation and docking analysis of these compounds were conducted to establish their structure-to-activity relationship. This research is relevant to understanding the biological applications of this compound derivatives (Penjisevic et al., 2016).

Applications in Bone Formation

• A compound targeting the Wnt beta-catenin cellular messaging system for bone disorders treatment was discovered through high-throughput screening. This compound, related to this compound, showed an increase in the trabecular bone formation rate in ovariectomized rats (Pelletier et al., 2009).

Development of Serotonin 5-HT1A Receptor-Biased Agonists

• Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors. These compounds were identified as potential antidepressant drug candidates, highlighting their therapeutic application in mental health (Sniecikowska et al., 2019).

Anticonvulsant Activity

• A series of novel Schiff bases of 3-aminomethyl pyridine, which includes compounds related to this compound, were synthesized and screened for anticonvulsant activity. This highlights its potential application in the treatment of seizures (Pandey & Srivastava, 2011).

Safety and Hazards

The compound has several hazard statements including H302, H312, H314, H315, H318, H319, H332, H335. These codes correspond to various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes severe skin burns and eye damage (H314), causes skin irritation (H315), causes serious eye damage (H318), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335).